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Compound of Interest

Compound Name: Vanadium(ll) bromide

Cat. No.: B077946

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe and effective handling of air-
sensitive Vanadium(ll) bromide (VBrz) under an inert atmosphere. Adherence to these
procedures is critical to prevent the oxidation and hydrolysis of VBrz, ensuring the integrity of
the compound for use in research, synthesis, and drug development applications.

Properties and Air Sensitivity of VBr:

Vanadium(ll) bromide is a light-brown solid with the chemical formula VBr. It is a valuable
precursor in inorganic and organometallic synthesis due to the reactivity of the V(Il) center.
However, VBrz is highly sensitive to atmospheric oxygen and moisture. The Vanadium(ll) ion is
readily oxidized to higher oxidation states, such as Vanadium(lll) and Vanadium(IV), upon
exposure to air.[1] The compound also reacts with water.[1] Therefore, all manipulations
involving VBr2 must be carried out under a dry, inert atmosphere, such as nitrogen or argon.

Table 1: Properties and Handling Parameters for Vanadium(ll) Bromide
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Property Value Citation
Chemical Formula VBr2 [1]
Molar Mass 210.75 g/mol [1]
Appearance Light-brown solid [1]
Crystal Structure Trigonal [1]
Melting Point 827 °C [1]
Boiling Point 1227 °C [1]
Solubility in Water Reacts [1]

Handling Requirements

Atmosphere

Inert (Nitrogen or Argon)

Inferred from air sensitivity

Recommended Oz Level

<10 ppm

General best practice for air-

sensitive materials

Recommended H20 Level

<10 ppm

General best practice for

moisture-sensitive materials

Primary Handling Methods

Glovebox, Schlenk Line

General best practice for air-

sensitive materials

Experimental Workflow

The following diagram illustrates the general workflow for handling solid VBrz under an inert
atmosphere.
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Caption: Workflow for handling air-sensitive VBr-.

Experimental Protocols
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Two primary methods for handling air-sensitive solids like VBr2 are the use of a glovebox or a
Schlenk line. The choice of method depends on the specific experimental requirements and
available equipment.

Glovebox Protocol

A glovebox provides a sealed environment with a continuously purified inert atmosphere,
making it the preferred method for handling highly air-sensitive compounds.

3.1.1. Materials

o Glovebox with an inert atmosphere (N2 or Ar, <10 ppm O2 and H20)
e VBrz in a sealed container

e Spatula

e Weighing paper or boat

e Analytical balance (inside the glovebox)

» Reaction vessel (e.g., round-bottom flask, vial)

e Septa, glass stoppers, or other means to seal the reaction vessel
3.1.2. Procedure

o Preparation: Ensure the glovebox atmosphere is at the required purity level. Place all
necessary equipment (spatula, weighing boat, reaction vessel) inside the glovebox
antechamber.

o Transfer into Glovebox: Place the sealed container of VBrz in the glovebox antechamber.
Evacuate and backfill the antechamber with the inert glovebox gas for a minimum of three
cycles to remove atmospheric contaminants.

» Weighing: Once inside the glovebox, carefully open the VBr2 container. Using a clean
spatula, weigh the desired amount of VBr2 onto a weighing boat or directly into the reaction
vessel on the analytical balance.
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Transfer to Reaction Vessel: If weighed separately, carefully transfer the VBrz from the
weighing boat to the reaction vessel.

Sealing: Securely seal the reaction vessel with a septum or glass stopper. If the reaction is to
be performed outside the glovebox on a Schlenk line, ensure the vessel is properly sealed
for transfer.

Cleanup: Tightly reseal the main VBr2z container. Clean any spills within the glovebox using
appropriate methods.

Removal from Glovebox: If necessary, transfer the sealed reaction vessel out of the glovebox
via the antechamber, following the same evacuation and backfill procedure.

Schlenk Line Protocol

A Schlenk line allows for the manipulation of air-sensitive compounds in glassware under a
dynamic flow of inert gas or under vacuum. This method is suitable for less sensitive
manipulations or when a glovebox is unavailable.

3.2.1. Materials

Double-manifold Schlenk line with a supply of dry, inert gas (N2 or Ar) and a vacuum pump
Schlenk flask or other appropriate reaction vessel with a sidearm

VBrz in a sealed container

Spatula or powder funnel

Glass stoppers, septa

Degassed solvent

3.2.2. Procedure

e Glassware Preparation: Assemble the Schlenk flask and equip it with a stir bar if needed.
Attach the flask to the Schlenk line, evacuate it under high vacuum, and gently heat the flask
with a heat gun to remove adsorbed moisture. Allow the flask to cool to room temperature
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under vacuum. Refill the flask with inert gas. Repeat this "evacuate-refill" cycle at least three
times.

e Solid Transfer:

o Quick Transfer: Under a strong positive flow of inert gas out of the Schlenk flask's opening,
briefly remove the stopper and quickly add the pre-weighed VBrz using a spatula or
powder funnel. Immediately reseal the flask. This method is rapid but allows for brief
exposure to the atmosphere.

o Using a Solid Addition Tube/Bent Adapter: For more sensitive applications, weigh the VBr2
into a solid addition tube inside a glovebox. Attach the tube to the Schilenk flask. Evacuate
and backfill the addition tube. Then, under a positive flow of inert gas, rotate the tube to
add the solid to the flask.

o Purging after Addition: After adding the VBrz, perform at least three more "evacuate-refill"
cycles on the Schlenk flask to ensure any atmospheric contaminants introduced during the
transfer are removed.

e Solvent Addition: If the VBr: is to be dissolved, add a degassed solvent via cannula transfer
or a gas-tight syringe. To degas a solvent, bubble inert gas through it for an extended period
or use the freeze-pump-thaw method.

Mandatory Visualizations

The following diagram illustrates the logical relationship for choosing the appropriate handling
technique for VBr2 based on experimental requirements.
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Caption: Decision tree for VBr2 handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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